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Compound of Interest

Compound Name: Tri-p-tolyltin acetate

Cat. No.: B15189318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tri-p-tolyltin acetate, a significant

organotin compound. The following sections detail its chemical identity, including a

comprehensive list of synonyms, and present its key physicochemical properties in a structured

format for ease of reference and comparison.

Chemical Identity and Synonyms
Tri-p-tolyltin acetate is an organotin compound characterized by the presence of three p-tolyl

groups and one acetate group attached to a central tin atom. For clarity in research and

documentation, it is crucial to recognize its various synonyms.

Table 1: Synonyms for Tri-p-tolyltin Acetate

Name Type Synonym

Common Name TRI-P-TOLYLTIN ACETATE[1]

Common Name Stannane, acetoxytri-p-tolyl-[1]

Systematic Name Acetic acid, tris(4-methylphenyl)stannyl ester[1]

Systematic Name Acetoxytri-4-tolyltin[1]

Systematic Name Stannane, (acetyloxy)tris(4-methylphenyl)-[1]
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It is important to distinguish Tri-p-tolyltin acetate from its isomers, such as Tri-m-tolyltin

acetate, which has a different CAS number (15826-89-8) and where the methyl groups are in

the meta position on the phenyl rings.

Physicochemical Properties
The fundamental physicochemical properties of Tri-p-tolyltin acetate are summarized below.

These data points are essential for experimental design, safety assessments, and

computational modeling.

Table 2: Physicochemical Properties of Tri-p-tolyltin Acetate

Property Value

Molecular Formula C23H24O2Sn[1]

Molecular Weight 451.15 g/mol [1]

CAS Number 15826-86-5[1]

Stereochemistry Achiral[1]

InChI

InChI=1S/3C7H7.C2H4O2.Sn/c31-7-5-3-2-4-6-

7;1-2(3)4;/h33-6H,1H3;1H3,(H,3,4);/q;;;;+1/p-

1[1]

InChIKey VGSKQIFAFAYJIQ-UHFFFAOYSA-M[1]

SMILES
Cc1ccc(cc1)--INVALID-LINK--

(c3ccc(C)cc3)OC(=O)C[1]

Experimental Protocols and Signaling Pathways
Further information regarding specific experimental protocols, such as synthesis, purification,

and analytical methods, as well as the compound's role in signaling pathways, would require a

more detailed literature search based on the specific research context (e.g., its application in

catalysis, as a biocide, or in drug development). The following sections would be populated

based on such a targeted investigation.
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At present, no specific experimental data or signaling pathways involving Tri-p-tolyltin acetate
were provided in the initial information gathering. A more focused search would be necessary

to populate the following illustrative diagrams and protocols.

Illustrative Diagrams
The following diagrams are provided as templates. The specific nodes, edges, and labels

would be populated based on actual experimental workflows or established signaling pathways

involving Tri-p-tolyltin acetate.

Example Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis, characterization, and biological evaluation of

Tri-p-tolyltin acetate.

Example Signaling Pathway Diagram
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Caption: A hypothetical signaling pathway illustrating the inhibitory action of Tri-p-tolyltin
acetate on a target protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to Tri-p-tolyltin
Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15189318#synonyms-for-tri-p-tolyltin-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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